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For Researchers, Scientists, and Drug Development Professionals

Core Summary
Z-VDVAD-FMK is a synthetic, cell-permeable, and irreversible peptide inhibitor highly specific

for caspase-2. Its function is central to the study of apoptosis, or programmed cell death, by

allowing for the targeted inhibition of a key initiator caspase. By covalently binding to the active

site of caspase-2, Z-VDVAD-FMK effectively blocks the downstream signaling cascade that

leads to apoptosis, making it an invaluable tool for dissecting the intricate mechanisms of cell

death. This guide provides a comprehensive overview of its mechanism of action, inhibitory

specificity, experimental applications, and the signaling pathways it modulates.

Mechanism of Action
Z-VDVAD-FMK, which stands for benzyloxycarbonyl-Val-Asp(OMe)-Val-Ala-Asp(OMe)-

fluoromethyl ketone, is designed to mimic the substrate recognition sequence of caspase-2.

The fluoromethylketone (FMK) moiety forms a covalent thioether bond with the cysteine

residue in the active site of the caspase, leading to its irreversible inactivation. This targeted

inhibition allows researchers to investigate the specific roles of caspase-2 in various apoptotic

pathways.
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While Z-VDVAD-FMK is recognized for its specificity towards caspase-2, it is crucial to

understand its inhibitory potential against other caspases to ensure accurate interpretation of

experimental results. Although specific Ki or IC50 values for Z-VDVAD-FMK across a full

caspase panel are not readily available in all literature, it is established to be a potent inhibitor

of caspase-2. For comparative purposes, the inhibitory concentrations of the related pan-

caspase inhibitor, Z-VAD-FMK, are provided below. It is important to note that Z-VDVAD-FMK
is expected to exhibit significantly higher potency against caspase-2.

Caspase Target Inhibitor Reported IC50/Ki

Caspase-2 Z-VDVAD-FMK
Potent inhibitor (specific values

not consistently reported)

Caspase-1 Z-VAD-FMK 3.07 µM[1]

Caspase-3 Z-VAD-FMK -

Caspase-6 Z-VAD-FMK 6.78 µM[1]

Caspase-7 Z-VAD-FMK 4.11 µM[1]

Caspase-8 Z-VAD-FMK 5.42 µM[1]

Caspase-9 Z-VAD-FMK 10.66 µM[1]

Caspase-10 Z-VAD-FMK 9.52 µM[1]

Note: The provided IC50 values are for the pan-caspase inhibitor Z-VAD-FMK and are intended

to offer a general reference for caspase inhibition. Z-VDVAD-FMK is designed for greater

selectivity towards caspase-2.

Experimental Protocols
Inhibition of Etoposide-Induced Apoptosis in Cell
Culture
This protocol describes the use of Z-VDVAD-FMK to inhibit apoptosis induced by the

topoisomerase II inhibitor, etoposide, in a human monocytic cell line (U937).

Materials:
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U937 cells

RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-

streptomycin

Etoposide (stock solution in DMSO)

Z-VDVAD-FMK (stock solution in DMSO)

Phosphate-buffered saline (PBS)

Annexin V-FITC Apoptosis Detection Kit

Propidium Iodide (PI)

Flow cytometer

Procedure:

Cell Culture: Culture U937 cells in RPMI-1640 medium at 37°C in a humidified atmosphere

of 5% CO2.

Cell Seeding: Seed cells at a density of 2 x 10^5 cells/mL in 6-well plates and allow them to

acclimate for 24 hours.

Inhibitor Pre-treatment: Pre-incubate the cells with Z-VDVAD-FMK at a final concentration of

2 µM for 1 hour before inducing apoptosis.[2][3] A vehicle control (DMSO) should be run in

parallel.

Apoptosis Induction: Add etoposide to the cell cultures at a final concentration of 50 µM to

induce apoptosis.

Incubation: Incubate the cells for the desired time period (e.g., 24 hours).

Cell Harvesting: Harvest the cells by centrifugation at 300 x g for 5 minutes and wash twice

with cold PBS.

Apoptosis Assessment (Annexin V/PI Staining):
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Resuspend the cell pellet in 1X Annexin V binding buffer.

Add Annexin V-FITC and Propidium Iodide to the cell suspension according to the

manufacturer's instructions.

Incubate the cells in the dark for 15 minutes at room temperature.

Analyze the stained cells by flow cytometry within 1 hour.

Data Analysis: Quantify the percentage of apoptotic (Annexin V positive) and necrotic

(Annexin V and PI positive) cells.

Signaling Pathways and Experimental Workflows
Caspase-2 Activation via the PIDDosome
Genotoxic stress, such as that induced by etoposide, can lead to the activation of caspase-2

through the formation of a protein complex known as the PIDDosome. This complex consists of

the p53-induced protein with a death domain (PIDD), the adaptor protein RAIDD (RIP-

associated ICH-1/CED-3 homologous protein with a death domain), and pro-caspase-2. The

proximity of pro-caspase-2 molecules within the PIDDosome facilitates their auto-activation

through dimerization and subsequent cleavage.
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Caption: Activation of Caspase-2 via the PIDDosome complex.
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Caspase-2 Downstream Signaling to Mitochondria
Once activated, caspase-2 can initiate the mitochondrial pathway of apoptosis by cleaving the

pro-apoptotic Bcl-2 family member, Bid. Truncated Bid (tBid) then translocates to the

mitochondria, where it promotes mitochondrial outer membrane permeabilization (MOMP),

leading to the release of cytochrome c and the activation of downstream executioner caspases.

Z-VDVAD-FMK intervenes by directly inhibiting the catalytic activity of active caspase-2, thus

preventing the cleavage of Bid and the subsequent apoptotic cascade.
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Caption: Downstream signaling of Caspase-2 leading to apoptosis.
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Experimental Workflow for Assessing Apoptosis
Inhibition
The following diagram outlines a typical experimental workflow for investigating the inhibitory

effect of Z-VDVAD-FMK on apoptosis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b1573886?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1573886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Culture

Treatment Groups

Control Apoptotic Stimulus Z-VDVAD-FMK + Stimulus

Incubation

Cell Harvesting

Apoptosis Assay

Flow Cytometry

Data Analysis

Click to download full resolution via product page

Caption: Experimental workflow for apoptosis inhibition assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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